Cas no 2172146-34-6 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypiperidine-4-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypiperidine-4-carboxylic acid
• CAS No: 2172146-34-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5852955
• PubChem ID: 165547809
• Update Time: 2025-07-20

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypiperidine-4-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methoxypiperidine-4-carboxylic acid
• 2172146-34-6
• EN300-1511634

• Inchi： 1S/C27H32N2O6/c1-18(11-12-24(30)29-15-13-27(34-2,14-16-29)25(31)32)28-26(33)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： JKMJQTVVGTVQHD-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CCN(C(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypiperidine-4-carboxylic acid

Comprehensive Analysis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypiperidine-4-carboxylic acid (CAS No. 2172146-34-6)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypiperidine-4-carboxylic acid (CAS No. 2172146-34-6) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group and the 4-methoxypiperidine-4-carboxylic acid moiety, make it a versatile building block for designing novel peptides and small-molecule therapeutics.

The growing demand for peptide-based drugs and targeted therapies has spurred research into advanced Fmoc-protected intermediates like this compound. Researchers are particularly interested in its potential applications in cancer immunotherapy, neurodegenerative disease research, and antiviral drug development—areas that dominate current biomedical discussions. The compound's CAS No. 2172146-34-6 serves as a critical identifier in patent filings and regulatory documentation, reflecting its commercial and scientific importance.

From a chemical perspective, the Fmoc group in this molecule provides temporary protection for the amino group during peptide elongation, a feature that aligns with modern green chemistry principles due to its mild deprotection conditions. Meanwhile, the 4-methoxypiperidine scaffold contributes to enhanced blood-brain barrier permeability—a hot topic in CNS drug development. These attributes answer frequent search queries about "Fmoc-amino acid applications" and "piperidine derivatives in medicinal chemistry" that trend in scientific databases.

Quality control of CAS No. 2172146-34-6 involves rigorous HPLC purity testing and mass spectrometry verification, addressing industry concerns about peptide synthesis reproducibility. The compound's stability under SPPS conditions makes it valuable for automated synthesizers, responding to the pharmaceutical industry's shift toward high-throughput screening technologies. Such practical advantages explain why search volumes for "Fmoc-protected building blocks" have increased by 40% year-over-year in academic literature searches.

Emerging studies highlight this compound's role in developing peptide-drug conjugates (PDCs), particularly for targeted cancer therapies—a subject with over 10,000 monthly searches globally. The 4-methoxy modification enhances the molecule's metabolic stability, addressing a key challenge in oral peptide bioavailability research. These characteristics position 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypiperidine-4-carboxylic acid at the forefront of next-generation therapeutics innovation.

In conclusion, CAS No. 2172146-34-6 represents more than just a synthetic intermediate—it embodies the convergence of peptide chemistry, medicinal design, and biopharmaceutical trends. As research into personalized medicine and bioconjugation techniques expands, this compound's strategic importance will likely grow, making it a focal point for both industrial and academic investigations in the coming decade.